1-(3,3-Dimethyl-2-oxobutyl)thiolan-1-ium bromide

• CAS RN: 303177-16-4
• Molecular Formula: C10H19BrOS
• Molecular Weight: 267.23 g/mol
• IUPAC Name: 3,3-dimethyl-1-(thiolan-1-ium-1-yl)butan-2-one;bromide
• InChI: InChI=1S/C10H19OS.BrH/c1-10(2,3)9(11)8-12-6-4-5-7-12;/h4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key: LBEZTPIDVREMPI-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)C(=O)C[S+]1CCCC1.[Br-]

Description

1-(3,3-Dimethyl-2-oxobutyl)thiolan-1-ium bromide is a useful research compound. Its molecular formula is C10H19BrOS and its molecular weight is 267.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Tetrahydrothiophene (11.8 g) was dissolved in 100 ml of acetonitrile, and 20 g of 1-bromo-3,3-dimethyl-2-butanone was slowly added to the above solution. The reaction solution was stirred at room temperature for two days, thereby a powder was precipitated. After adding 100 ml of ethyl acetate to the reaction solution, the powder was filtered out, washed with ethyl acetate and dried, thereby 24 g of 2-oxo-3,3-dimethylbutyltetrahydrothiophenium bromide was obtained.

Synthesis routes and methods II

Procedure details

In 100 ml of acetonitrile was dissolved 11.8 g of tetrahydrothiophene, to the solution was gradually added 20 g of 1-bromo-3,3-dimethyl-2-butanone. The mixture was stirred at room temperature for 2 days to deposit powder. After adding 100 ml of ethyl acetate to the reaction solution, the powder was collected by filtration, washed with ethyl acetate and dried to obtain 24 g of 2-oxo-3,3-dimethylbutyltetrahydrothiophenium bromide.

Synthesis routes and methods III

Procedure details

In a 300 ml three-necked flask, 2 g of tetrahydroxythiophene was dissolved in 20 ml of acetone. To the solution, 4.87 g of 1-bromo-3,3-dimethy 2-butanone was added dropwise while stirring. After leaving for 24 hours, the deposited white crystal was collected by filtration. The white crystal was ground to a powder, which was washed with ether. The powder was dried by a vacuum drier at 30° C. for six hours to obtain 5.15 g of 2-oxo-3,3-dimethylbutyl-thiacyclopentanium bromide (yield: 75.0%).

Synthesis routes and methods IV

Procedure details

70.2 Parts of tetrahydrothiophene was dissolved in 750 parts of acetone, and 150 parts of 1-bromo-3,3-dimethyl-2-butanone was added dropwise thereto. After the mixture was stirred at room temperature for 24 hours, white solid obtained was filtered, washed with acetone and dried to obtain 161.3 parts of 1-(3,3-dimethyl-2-oxobutyl)tetrahydrothiophenium bromide in the form of white crystals.